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Compound of Interest

Compound Name: Fdl169

Cat. No.: B607426 Get Quote

Fdl169 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) concerning the solubility of Fdl169 in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Fdl169 and what is its primary mechanism of action?

A1: Fdl169 is an orally available small molecule investigated for the treatment of cystic fibrosis

(CF).[1] It functions as a cystic fibrosis transmembrane conductance regulator (CFTR)

corrector.[2][3][4][5] In individuals with CF carrying the common ΔF508 mutation, the CFTR

protein is misfolded and does not traffic to the cell surface correctly.[6] Fdl169 is designed to

bind to the defective CFTR protein, assisting in its proper folding and facilitating its transport to

the cell membrane.[6] This increases the density of functional CFTR channels on the cell

surface, which can then be activated by CFTR potentiators.

Q2: What are the basic chemical properties of Fdl169?

A2: The key chemical properties of Fdl169 are summarized in the table below.
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Property Value Reference

CAS Number 1628416-28-3 [2]

Molecular Formula C27H23FN4O4 [2]

Molecular Weight ~486.50 g/mol [2][7]

Appearance Solid Powder [3]

Q3: What is the general solubility of Fdl169?

A3: Fdl169 is reported to be insoluble in water. It is, however, soluble in several organic

solvents, which are typically used to prepare stock solutions.

Solubility Data
The following table summarizes the known solubility of Fdl169 in various solvents.

Solvent Reported Solubility Notes

Water Insoluble

DMSO
10 mM[3], 33 mg/mL, 50

mg/mL[5]

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.

Ethanol 8 mg/mL

Troubleshooting Guide for Aqueous Solubility
Issues
This guide addresses common problems encountered when preparing aqueous solutions of

Fdl169 for in vitro experiments.

Problem: My Fdl169 powder will not dissolve in my aqueous buffer.

This is expected behavior as Fdl169 is hydrophobic. Direct dissolution in aqueous media is not

a viable method. The recommended approach is to first prepare a concentrated stock solution
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in an appropriate organic solvent.

Problem: After diluting my DMSO stock solution into my aqueous buffer, a precipitate forms.

This is a common phenomenon known as "precipitation" or "fall-out" that occurs when a

compound that is soluble in an organic solvent is introduced into an aqueous environment

where it is poorly soluble.

Experimental Workflow for Preparing Aqueous Working
Solutions
The following workflow is recommended to minimize precipitation.
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Step 1: Stock Solution Preparation

Step 2: Preparation of Aqueous Working Solution

Weigh Fdl169 powder.

Add 100% anhydrous DMSO to
 achieve desired high concentration

 (e.g., 10-50 mM).

Vortex and/or sonicate at room
 temperature until fully dissolved.

 Visually inspect for clarity.

Prepare the final aqueous buffer
 (e.g., cell culture media, assay buffer).

Proceed with a clear stock solution

Gently warm the buffer to the
 experimental temperature (e.g., 37°C).

While vortexing the buffer, add the
 Fdl169 stock solution dropwise to
 achieve the final concentration.

Visually inspect for any signs
 of precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b607426?utm_src=pdf-custom-synthesis
https://www.pharmoutsourcing.com/Featured-Articles/37509-Effective-Formulation-Development-Strategies-for-Poorly-Soluble-Active-Pharmaceutical-Ingredients-APIs/
https://drug-dev.com/formulation-development-formulating-immediate-release-tablets-for-poorly-soluble-drugs/
https://drug-dev.com/formulation-development-formulating-immediate-release-tablets-for-poorly-soluble-drugs/
https://www.worldpharmatoday.com/biopharma/innovative-formulation-strategies-for-poorly-soluble-drugs/
https://ijpca.org/archive/volume/10/issue/3/article/22048#article
https://ijpca.org/archive/volume/10/issue/3/article/22048#article
https://www.asiapharmaceutics.info/index.php/ajp/article/download/625/444/1604
https://wjbphs.com/sites/default/files/WJBPHS-2023-0125.pdf
https://www.biorxiv.org/content/10.1101/2021.06.18.449063v1.full-text
https://www.benchchem.com/product/b607426#problems-with-fdl169-solubility-in-aqueous-solutions
https://www.benchchem.com/product/b607426#problems-with-fdl169-solubility-in-aqueous-solutions
https://www.benchchem.com/product/b607426#problems-with-fdl169-solubility-in-aqueous-solutions
https://www.benchchem.com/product/b607426#problems-with-fdl169-solubility-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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